Cas no 42973-55-7 (3,5-dimethoxy-4-hydroxyphenyl acetonitrile)

3,5-dimethoxy-4-hydroxyphenyl acetonitrile structure
42973-55-7 structure
Product Name:3,5-dimethoxy-4-hydroxyphenyl acetonitrile
CAS No:42973-55-7
MF:C10H11NO3
MW:193.199242830276
MDL:MFCD00060308
CID:328228
PubChem ID:2758421
Update Time:2025-04-19

3,5-dimethoxy-4-hydroxyphenyl acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,4-hydroxy-3,5-dimethoxy-
    • 3,5-DIMETHOXY-4-HYDROXYPHENYL ACETONITRILE
    • 2-(4-hydroxy-3,5-dimethoxyphenyl)acetonitrile
    • A826093
    • AKOS006344187
    • MFCD00060308
    • FT-0639819
    • 42973-55-7
    • FS-5104
    • 2-(4-hydroxy-3,5-dimethoxy-phenyl)acetonitrile
    • (4-Hydroxy-3,5-dimethoxyphenyl)acetonitrile
    • 3,5-dimethoxy-4-hydroxyphenylacetonitrile
    • CS-0358726
    • DTXSID10374320
    • 3,5-dimethoxy-4-hydroxyphenyl acetonitrile
    • MDL： MFCD00060308
    • Inchi： 1S/C10H11NO3/c1-13-8-5-7(3-4-11)6-9(14-2)10(8)12/h5-6,12H,3H2,1-2H3
    • InChI Key： UUEJSSNOWXNKAP-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=C(C=C(CC#N)C=1)OC)O

Computed Properties

  • Exact Mass: 193.07400
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.5Ų

Experimental Properties

  • Melting Point: 68-70°C
  • PSA: 62.48000
  • LogP: 1.47548

3,5-dimethoxy-4-hydroxyphenyl acetonitrile Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT, IRRITANT-HARMFUL

3,5-dimethoxy-4-hydroxyphenyl acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-dimethoxy-4-hydroxyphenyl acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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3,5-Dimethoxy-4-hydroxyphenyl acetonitrile
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abcr
AB150529-1 g
3,5-Dimethoxy-4-hydroxyphenylacetonitrile, 98%; .
 42973-55-7 98%
1g
 €128.10 2023-05-09
abcr
AB150529-5 g
3,5-Dimethoxy-4-hydroxyphenylacetonitrile, 98%; .
 42973-55-7 98%
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 €350.80 2023-05-09
abcr
AB150529-25 g
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 42973-55-7 98%
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Alichem
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TRC
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 42973-55-7
50mg
 $ 50.00 2022-06-05
TRC
D654128-100mg
3,5-dimethoxy-4-hydroxyphenyl acetonitrile
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 $ 65.00 2022-06-05
TRC
D654128-500mg
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